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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187 Get Quote

An In-depth Technical Guide to Disperse Red 91
This technical guide provides a comprehensive overview of the chemical structure, properties,

and relevant experimental protocols for Disperse Red 91. The information is intended for

researchers, scientists, and professionals in drug development and related fields who may

encounter this compound.

Chemical Identity and Structure
Disperse Red 91 is an anthraquinone-based dye known for its application in coloring synthetic

fibers. Its chemical identity is well-established, providing a foundation for understanding its

behavior and properties.

Chemical Structure:

The molecular structure of Disperse Red 91 is characterized by a central anthraquinone core,

which is substituted with an amino group, a hydroxyl group, and a (6-hydroxyhexyl)oxy side

chain.
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Figure 1. Chemical Structure of Disperse Red 91.

Table 1: Chemical Identifiers for Disperse Red 91

Identifier Value

IUPAC Name
1-amino-4-hydroxy-2-((6-

hydroxyhexyl)oxy)anthracene-9,10-dione

CAS Number 12236-10-1; 34231-26-0

Molecular Formula C₂₀H₂₁NO₅

Molecular Weight 355.38 g/mol

Synonyms
C.I. 60753, Disperse Red C-B, Disperse Red

REL, Disperse Pink E-FBL

Physicochemical Properties
The physical and chemical properties of Disperse Red 91 are crucial for its application,

particularly in dyeing processes, and for assessing its environmental fate and potential

biological interactions.

Table 2: Physicochemical Properties of Disperse Red 91
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Property Value Reference/Notes

Physical State Red powder [1]

Melting Point Not available
Data not found in publicly

available literature.

Boiling Point Not available
Data not found in publicly

available literature.

Solubility
Low in water; Soluble in some

organic solvents

As a disperse dye, it has

inherently low aqueous

solubility.

Heat Resistance High, up to 300°C [2]

UV-Vis Absorption Max (λmax) Varies with solvent

The chromophoric

anthraquinone structure leads

to strong absorption in the

visible region. Specific λmax

values are solvent-dependent.

[3]

Experimental Protocols
This section outlines key experimental methodologies related to the synthesis and application

of Disperse Red 91.

Synthesis of Disperse Red 91
A general manufacturing method for Disperse Red 91 involves a multi-step chemical

synthesis.[4]

General Synthesis Pathway:
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Caption: General synthesis workflow for Disperse Red 91.

Detailed Protocol: A detailed, step-by-step laboratory synthesis protocol for Disperse Red 91 is

not readily available in peer-reviewed literature. The general method involves the halogenation

and subsequent hydrolysis of 1-aminoanthracene-9,10-dione, followed by a condensation

reaction with hexanediol.[4] The synthesis of similar 1-amino-4-hydroxyanthraquinones can be

achieved by reacting 1,4-dihydroxyanthraquinone with the corresponding amine.

Dyeing of Polyester Fabric
Disperse dyes are the primary class of dyes used for coloring polyester fibers. The process

typically requires high temperatures to facilitate the diffusion of the dye into the hydrophobic
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fiber.

High-Temperature Dyeing Method:

Dye Bath Preparation

Dyeing Process

Post-Treatment

Disperse Dye Paste
(Dye + Dispersing Agent)

Mix

Water Acetic Acid (pH 4.5-5.5)

Add Polyester Fabric to Dye Bath at 60°C

Heat to 130°C

Hold for 1 hour

Cool to 60°C

Hot Rinse

Reduction Clearing
(Sodium Hydrosulfite + Caustic Soda)

Rinse

Dry
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Caption: Workflow for high-temperature polyester dyeing with disperse dyes.

Detailed Protocol for High-Temperature Dyeing:[1][5]

Dye Bath Preparation:

Prepare a paste of the required amount of Disperse Red 91 with a dispersing agent.

Add this paste to the dye bath containing water.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Dyeing:

Introduce the polyester fabric into the dye bath at approximately 60°C.

Raise the temperature of the dye bath to 130°C over a period of 30-45 minutes.

Maintain this temperature for at least 60 minutes to ensure dye penetration and fixation.

Gradually cool the dye bath to 60°C.

After-treatment (Reduction Clearing):

Rinse the dyed fabric with hot water.

Prepare a solution containing sodium hydrosulfite (1-2 g/L) and caustic soda (1-2 g/L).

Treat the fabric in this solution at 70-80°C for 15-20 minutes to remove any unfixed dye

from the surface.

Thoroughly rinse the fabric with water and then neutralize with a weak acid if necessary.

Dry the fabric.

Toxicological and Environmental Considerations
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The toxicological profile of Disperse Red 91 is not extensively documented in publicly

accessible literature. However, information on related disperse dyes can provide some insights

into potential hazards.

Table 3: Summary of Toxicological and Environmental Data

Aspect Information Reference/Notes

Human Health

A study on a mixture of

anthraquinone violet dyes,

which may include compounds

structurally similar to Disperse

Red 91, has been conducted.

[6] Disperse dyes, in general,

can be potential sensitizers.

[6][7]

Acute Toxicity

Specific LD50 or LC50 data for

Disperse Red 91 are not

readily available.

Environmental Fate

Disperse dyes are

characterized by low water

solubility and tend to partition

to sludge and sediments in

aquatic environments. They

are generally considered to be

not readily biodegradable.

[8][9]

Ecotoxicity

Data specific to Disperse Red

91 is limited. Related disperse

dyes have shown varying

levels of toxicity to aquatic

organisms.

[10]

It is important to handle Disperse Red 91 with appropriate personal protective equipment,

including gloves, safety glasses, and respiratory protection, especially when handling the

powder form, to minimize exposure.
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Conclusion
Disperse Red 91 is a technically important anthraquinone dye for synthetic fibers. While its

fundamental chemical identity is well-defined, there is a lack of comprehensive, publicly

available data on its specific physicochemical properties, detailed synthesis protocols, and a

complete toxicological profile. The provided experimental protocols for dyeing are based on

general procedures for this class of dyes and should be optimized for specific applications.

Further research would be beneficial to fill the existing data gaps and provide a more complete

understanding of this compound for both industrial and research purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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